Cas no 1326815-86-4 (3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1326815-86-4
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 4694854
• Update Time: 2025-05-22

3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C15H19NO4/c1-3-4-9-19-12-7-5-11(6-8-12)13-10-15(2,14(17)18)20-16-13/h5-8H,3-4,9-10H2,1-2H3,(H,17,18)
• InChI Key： BKENXQUBVZKAKP-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)(C)CC(C2C=CC(=CC=2)OCCCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Topological Polar Surface Area: 68.1

Additional information on 3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326815-86-4)

3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1326815-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both butoxyphenyl and carboxylic acid functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid has surged, driven by their potential in developing anti-inflammatory agents and antimicrobial drugs. Researchers are particularly interested in its structure-activity relationship (SAR), as slight modifications can lead to significant changes in efficacy. This aligns with the growing trend of precision medicine, where tailored molecular designs are crucial for targeting specific pathways.

The synthesis of CAS No. 1326815-86-4 typically involves multi-step organic reactions, including cyclization and ester hydrolysis, to achieve high purity. Its physicochemical properties, such as solubility and stability, are critical for formulation scientists working on drug delivery systems. For instance, its logP value and hydrogen bonding capacity influence its bioavailability, a hot topic in pharmacokinetics discussions.

From an industrial perspective, 3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid is also explored for its role in crop protection chemicals. The agrochemical sector values such compounds for their potential to enhance pesticide efficacy while minimizing environmental impact—a key concern in sustainable agriculture. This dual applicability in pharma and agro sectors makes it a compound of high commercial interest.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1326815-86-4, ensuring compliance with regulatory standards. Quality control is paramount, especially when the compound is used in GMP-certified production. FAQs around its storage conditions (e.g., temperature sensitivity) and compatibility with other reagents are common among laboratory professionals.

In summary, 3-(4-Butoxyphenyl)-5-methyl-4,5-dihydro-1,2-oxazole-5-carboxylic acid represents a bridge between academic research and industrial innovation. Its relevance to drug development, green chemistry, and material science ensures it remains a focal point in scientific literature. For those seeking custom synthesis or bulk procurement, understanding its molecular nuances is indispensable.